Cas no 1806588-31-7 (2-Acetylbenzo[d]oxazole-4-sulfonyl chloride)

• Product Name: 2-Acetylbenzo[d]oxazole-4-sulfonyl chloride
• CAS No: 1806588-31-7
• MF: C₉H₆ClNO₄S
• MW: 259.666240215302
• CID: 4818484
• Update Time: 2023-08-19

2-Acetylbenzo[d]oxazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Acetylbenzo[d]oxazole-4-sulfonyl chloride

• Inchi： 1S/C9H6ClNO4S/c1-5(12)9-11-8-6(15-9)3-2-4-7(8)16(10,13)14/h2-4H,1H3
• InChI Key： QSKJWAOYYITEPX-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC2=C1N=C(C(C)=O)O2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.8
• Topological Polar Surface Area: 85.6